Cas no 52095-51-9 (1-Phenyl-imidazo[1,5-a]pyridine-3-thiol)

• Product Name: 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol
• CAS No: 52095-51-9
• MF: C₁₃H₁₀N₂S
• MW: 226.296901226044
• CID: 5227319
• Update Time: 2026-03-07

1-Phenyl-imidazo[1,5-a]pyridine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol

• Inchi： 1S/C13H10N2S/c16-13-14-12(10-6-2-1-3-7-10)11-8-4-5-9-15(11)13/h1-9H,(H,14,16)
• InChI Key： TVUYBNHKGIWFKQ-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=CC=C3)NC(=S)N1C=CC=C2

Additional information on 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol

Introduction to 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol (CAS No. 52095-51-9)

1-Phenyl-imidazo[1,5-a]pyridine-3-thiol (CAS No. 52095-51-9) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its imidazopyridine core, which is fused with a thiol group and a phenyl substituent, making it a versatile scaffold for the development of novel pharmaceuticals and functional materials.

The chemical structure of 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol consists of a six-membered imidazopyridine ring with a thiol group attached at the 3-position and a phenyl group at the 1-position. The presence of the thiol group imparts redox activity and reactivity, while the phenyl substituent enhances the compound's aromatic character and solubility properties. These features make it an attractive candidate for a wide range of applications, from drug discovery to the development of advanced materials.

In the realm of medicinal chemistry, 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have shown that this compound exhibits promising biological activities, including anti-inflammatory, antioxidant, and anticancer properties. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol to inhibit key enzymes involved in inflammatory pathways, making it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its medicinal applications, 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol has also been investigated for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics and photovoltaic devices. Studies have demonstrated that derivatives of 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol can be used to create efficient organic semiconductors with high charge carrier mobility and excellent stability. These properties are crucial for the development of next-generation electronic devices and renewable energy technologies.

The synthesis of 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol typically involves multi-step reactions that start with the formation of the imidazopyridine core followed by functionalization with the thiol and phenyl groups. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 2-aminothiophenol with 2-chloroacetyl chloride to form an intermediate, which is then cyclized to form the final product. This synthetic strategy allows for the facile introduction of various substituents on the imidazopyridine core, enabling the exploration of structure-activity relationships (SAR) in drug discovery programs.

The biological activity of 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol has been extensively studied using both in vitro and in vivo models. In cell-based assays, this compound has shown potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, studies have demonstrated that 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol can induce apoptosis in cancer cells through mechanisms involving mitochondrial dysfunction and DNA damage. These findings suggest that this compound may have therapeutic potential for treating both inflammatory disorders and cancer.

In conclusion, 1-Phenyl-imidazo[1,5-a]pyridine-3-thiol (CAS No. 52095-51-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure provides a robust platform for the development of new therapeutic agents and advanced materials. Ongoing research continues to uncover new insights into its biological activities and physical properties, further highlighting its significance in both academic and industrial settings.